Cas no 2248186-28-7 ((2S)-2-[3-(2,2,2-Trifluoroethyl)phenyl]propan-1-amine)

• Product Name: (2S)-2-[3-(2,2,2-Trifluoroethyl)phenyl]propan-1-amine
• CAS No: 2248186-28-7
• MF: C₁₁H₁₄F₃N
• MW: 217.230773448944
• CID: 6390664
• PubChem ID: 96781490
• Update Time: 2025-07-02

(2S)-2-[3-(2,2,2-Trifluoroethyl)phenyl]propan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-6507307
• (2S)-2-[3-(2,2,2-Trifluoroethyl)phenyl]propan-1-amine
• 2248186-28-7

• Inchi： 1S/C11H14F3N/c1-8(7-15)10-4-2-3-9(5-10)6-11(12,13)14/h2-5,8H,6-7,15H2,1H3/t8-/m1/s1
• InChI Key： HAYWZWJIOVVDEY-MRVPVSSYSA-N
• SMILES： FC(CC1=CC=CC(=C1)[C@H](C)CN)(F)F

Computed Properties

• Exact Mass: 217.10783394g/mol
• Monoisotopic Mass: 217.10783394g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26Ų

Additional information on (2S)-2-[3-(2,2,2-Trifluoroethyl)phenyl]propan-1-amine

Comprehensive Overview of (2S)-2-[3-(2,2,2-Trifluoroethyl)phenyl]propan-1-amine (CAS No. 2248186-28-7)

The compound (2S)-2-[3-(2,2,2-Trifluoroethyl)phenyl]propan-1-amine (CAS No. 2248186-28-7) is a chiral amine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the trifluoroethyl group and the (2S)-configuration, make it a valuable intermediate for the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its role in drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

In recent years, the demand for chiral amines like (2S)-2-[3-(2,2,2-Trifluoroethyl)phenyl]propan-1-amine has surged, driven by the growing focus on precision medicine and targeted therapies. The compound's CAS No. 2248186-28-7 is frequently searched in scientific databases, reflecting its relevance in medicinal chemistry and process optimization. Its trifluoroethyl moiety enhances metabolic stability, a key consideration in modern drug design, aligning with trends such as AI-driven molecular modeling and green chemistry.

From a synthetic perspective, (2S)-2-[3-(2,2,2-Trifluoroethyl)phenyl]propan-1-amine offers versatility. It can serve as a building block for asymmetric catalysis or be incorporated into peptide mimetics. The phenylpropan-1-amine scaffold is particularly notable for its applications in neurotransmitter analogs, a hot topic in neuroscience research. Laboratories worldwide are exploring its use in high-throughput screening platforms, often leveraging machine learning to predict its interactions with biological targets.

The compound's physicochemical properties, such as its logP and hydrogen bonding capacity, are critical for drug-likeness assessments. These parameters are frequently analyzed using computational tools, a trend accelerated by the rise of digital chemistry. Furthermore, its stereochemical purity is essential for regulatory compliance, making it a subject of interest in quality-by-design (QbD) methodologies.

In agrochemical applications, (2S)-2-[3-(2,2,2-Trifluoroethyl)phenyl]propan-1-amine has shown promise as a precursor for crop protection agents. The trifluoroethyl group contributes to enhanced pesticidal activity, aligning with the industry's shift toward sustainable pest control. This dual utility in pharmaceuticals and agriculture underscores its interdisciplinary importance.

As research continues, CAS No. 2248186-28-7 remains a focal point for innovation. Its integration into combinatorial libraries and fragment-based drug discovery highlights its adaptability. With the pharmaceutical industry prioritizing small-molecule therapeutics, this compound is poised to play a pivotal role in addressing unmet medical needs.